Cas no 67195-48-6 (3-chloro-N-(2-chloroethyl)-N-ethylpropan-1-aminium chloride)

• Product Name: 3-chloro-N-(2-chloroethyl)-N-ethylpropan-1-aminium chloride
• CAS No: 67195-48-6
• MF: C₇H₁₆Cl₃N
• MW: 220.567639350891
• CID: 965514
• PubChem ID: 49440
• Update Time: 2025-04-19

3-chloro-N-(2-chloroethyl)-N-ethylpropan-1-aminium chloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(2-chloroethyl)-N-ethylpropan-1-aminium chloride
• 1-Propanamine, 3-chloro-N- (2-chloroethyl)-N-ethyl-, hydrochloride
• Diethylamine, 2-chloro-N-(3-chloropropyl)-, hydrochloride
• 67195-48-6
• Propylamine, 3-chloro-N-(2-chloroethyl)-N-ethyl-, hydrochloride
• Ethyl(2-chloroethyl) (3-chloropropyl)amine hydrochloride
• NSC 400721
• NSC-400721
• 3-Chloro-N-(2-chloroethyl)-N-ethylpropan-1-amine--hydrogen chloride (1/1)
• DS-002728
• NSC400721
• DTXSID20986231

• Inchi： 1S/C7H15Cl2N.ClH/c1-2-10(7-5-9)6-3-4-8;/h2-7H2,1H3;1H
• InChI Key： YXEDGTLWOUMDCX-UHFFFAOYSA-N
• SMILES： ClCC[NH+](CC)CCCCl.[Cl-]

Computed Properties

• Exact Mass: 202.9098
• Monoisotopic Mass: 219.034833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 68.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 5.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines